Barium boride
Overview
Description
Barium boride is a compound with the molecular formula BaB6 . It is a black, odorless powder that is insoluble in water .
Synthesis Analysis
Barium boride can be synthesized through the reduction of oxides of alkaline-earth metals by boron or a boron-containing compound . This process involves the destruction of Me-O bonds and the generation of Me-B bonds in the formation of the corresponding borides .
Molecular Structure Analysis
The structural analysis of barium boride shows that it has two kinds of undulation that depicts it has both bonding and antibonding . The growth rates of the barium diboride crystal are most likely along a-c and b-c directions .
Chemical Reactions Analysis
Barium reacts with oxygen when exposed to air, forming a thin passivating layer of BaO on the surface . When ignited, barium reacts with both oxygen and nitrogen, forming a mixture of BaO, Ba3N2, and BaO2 .
Physical And Chemical Properties Analysis
Barium boride is a black, odorless powder that is insoluble in water . It has a molecular weight of 202.2 g/mol . It has a complexity of 0, as computed by Cactvs 3.4.8.18 .
Scientific Research Applications
Crystal Chemistry of Borides : Borides, including barium boride, have a rich crystal chemistry that can potentially offer tools for various applications. The interaction between metals and boron in these compounds results in varied material properties, many of which can be chemically tuned (Akopov, Yeung, & Kaner, 2017).
Imaging and Material Analysis : Barium layers in ceramic materials, such as the cuprate superconductor NdBa2Cu3O7−δ, have been imaged using high-resolution techniques, demonstrating the role of barium compounds in detailed material analysis (Freitag & Mader, 1999).
Resistive Thick Films : Resistive thick films based on nickel and barium borides have been examined, showing changes in surface morphology, phase composition, and electrical resistance upon laser radiation treatment (Paustovskii et al., 2004).
Fluorine Compounds with Barium : Barium fluoride, a compound related to barium boride, has applications in welding, glass manufacture, and infrared transmitting windows. Its combination with borides like boron trifluoride is used in the synthesis of various boron-containing materials (Mahmood & Lindahl, 2000).
AC Conduction in Boride Films : The study of electrical resistance in thick barium boride films has revealed their frequency-dependent behavior, indicating potential applications in electronic devices (Rud’, Tel'nikov, & Akulova, 1983).
Nanoparticle Synthesis : Barium boride (BaB6) nanoparticles have been successfully synthesized at low temperatures, showing unique physical properties due to the electron dispersion in B6 octahedra, which could be significant for various technological applications (Zhao et al., 2009).
Nuclear Waste Immobilization : Sodium barium borosilicate glass, which can incorporate barium, has been developed for the immobilization of high-level nuclear waste, highlighting the potential of barium compounds in environmental management (Mishra et al., 2008).
Investigation of Thermionic Emitters : Barium compounds, including barium borides, have been investigated for their use in thermionic emitters, which are crucial for converting thermal energy to electrical energy (Wright, 1953).
Radiation Shielding Features : Barium-containing borate-based glasses have been studied for their radiation shielding properties, illustrating the role of barium in enhancing these features (Mhareb et al., 2020).
Barium Ions in Biomaterials : The use of barium in biomaterials, including its incorporation into hydrogels and calcium phosphates for tissue engineering, has been explored, indicating its potential biomedical applications (Kovrlija, Locs, & Loca, 2021).
Safety And Hazards
Barium compounds, including barium boride, are toxic if swallowed and harmful if inhaled . For a 15-minute exposure, the concentration of barium should not exceed 1.5 mg m-3 . It is recommended to use personal protective equipment/face protection and ensure adequate ventilation when handling barium compounds .
Future Directions
Intermetallic borides, including barium boride, are of particular interest due to their great potential in thermoelectric generators, which can operate under extreme environmental conditions . The deployment of the full arsenal of synthesis techniques and sophisticated strategies developed in the past decades to optimize the thermoelectric properties may lead to the discovery of boron-based compounds with thermoelectric performance rivaling that of state-of-the-art thermoelectric materials .
properties
InChI |
InChI=1S/6B.Ba |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBNPLCUZNLSUCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B].[B].[B].[B].[B].[B].[Ba] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BaB6, B6Ba |
Source
|
| Record name | barium hexaboride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black odorless powder; Insoluble in water; [Alfa Aesar MSDS] |
Source
|
| Record name | Barium boride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9692 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Barium hexaboride | |
CAS RN |
12046-08-1 |
Source
|
| Record name | Barium boride (BaB6) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12046-08-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Barium boride (BaB6), (OC-6-11)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012046081 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium boride (BaB6), (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Barium hexaboride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.774 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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